Cas no 870697-30-6 (4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine)

• Product Name: 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine
• CAS No: 870697-30-6
• MF: C₁₆H₁₆N₂O₅
• MW: 316.308644294739
• CID: 5421945
• Update Time: 2025-07-16

4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine Chemical and Physical Properties

Names and Identifiers

• [2-methyl-5-(3-nitrophenyl)furan-3-yl]-morpholin-4-ylmethanone
• 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine

• Inchi： 1S/C16H16N2O5/c1-11-14(16(19)17-5-7-22-8-6-17)10-15(23-11)12-3-2-4-13(9-12)18(20)21/h2-4,9-10H,5-8H2,1H3
• InChI Key： AEYQWWNDHMNPJC-UHFFFAOYSA-N
• SMILES： C(C1C=C(C2=CC=CC([N+]([O-])=O)=C2)OC=1C)(N1CCOCC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine

Introduction to 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine (CAS No. 870697-30-6)

4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine, identified by the chemical abstracts service number 870697-30-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including its furan ring and nitrophenyl substituent, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the furan ring and the nitro group in the aromatic ring introduces several opportunities for functionalization, which can be exploited to tailor the compound's pharmacological profile. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

One of the most compelling aspects of 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine is its potential as a lead compound in the development of novel therapeutic agents. The morpholine moiety is known to enhance solubility and bioavailability, while the nitro group can serve as a pharmacophore that interacts with biological targets. Studies have shown that derivatives of this class exhibit promising activities against various diseases, including infectious disorders and inflammatory conditions. The nitrophenyl substituent, in particular, has been identified as a key structural element that influences the compound's binding affinity and efficacy.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders. 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine has emerged as a candidate for further investigation due to its ability to modulate neurotransmitter systems. Preliminary studies suggest that this compound may have neuroprotective properties, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The ability of morpholine derivatives to cross the blood-brain barrier has opened up new avenues for central nervous system drug discovery.

The role of computational chemistry in optimizing the structure-activity relationships (SAR) of 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with target proteins, allowing researchers to design analogs with improved potency and selectivity. By leveraging advanced computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

Furthermore, green chemistry principles have been increasingly applied to the synthesis of 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine. Sustainable methodologies focus on minimizing waste generation, reducing energy consumption, and utilizing environmentally friendly reagents. These approaches not only align with global efforts to promote sustainable practices but also enhance the economic viability of pharmaceutical production. The development of eco-friendly synthetic routes is essential for ensuring long-term sustainability in drug manufacturing.

The pharmacokinetic properties of 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine are another critical area of study. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical efficacy and safety profile. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled researchers to gain detailed insights into the metabolic pathways involved in drug biotransformation. This information is vital for optimizing dosing regimens and predicting potential side effects.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine in treating certain medical conditions. While larger-scale studies are needed to confirm these findings, early results are encouraging and highlight the importance of continued research in this area. The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing these clinical investigations, bringing promising candidates closer to regulatory approval.

The future directions for research on 4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine are vast and exciting. Exploration into its mechanism of action will provide deeper insights into how it interacts with biological targets at a molecular level. Additionally, investigating its potential synergistic effects when combined with other therapeutic agents could lead to more effective treatment strategies for complex diseases.

In conclusion,4-2-methyl-5-(3-nitrophenyl)furan-3-carbonylmorpholine (CAS No. 870697-30-6) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features make it an attractive scaffold for drug development, while ongoing research continues to uncover new possibilities for its use in treating various diseases. As scientific understanding progresses, this compound is poised to play an increasingly important role in modern medicine.